3-Fluoro-7-methylbenzo[b]thiophene

• Molecular Formula: C9H7FS
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 3-fluoro-7-methyl-1-benzothiophene
• InChI: InChI=1S/C9H7FS/c1-6-3-2-4-7-8(10)5-11-9(6)7/h2-5H,1H3
• InChI Key: ZCBLINSKKWUYCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CS2)F

Description

3-Fluoro-7-methylbenzo[b]thiophene is a useful research compound. Its molecular formula is C9H7FS and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 ml of a 1.6M solution of butyllithium in abs. ether are added dropwise at -78° to a solution of 18.1 g of 3-bromo-7-methylbenzo[b]thiophene in abs. ether. After 20 Minutes 9 g of perchlorylfluoride are introduced under inert gas and with stirring whereby the reaction temperature is maintained below -60°. The resulting mixture is stirred for 30 minutes at -78° and then slowly warmed to 0°, mixed with water and the organic phase separated, washed, dried and concentrated under vacuum. The residue is chromatographed over silica gel (eluant: hexane) to obtain the title compound as an oil.